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Compound of Interest

Compound Name: SB-743921 hydrochloride
CAS No.: 940929-33-9
Cat. No.: B612140
Get Quote
. J

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
SB-743921 hydrochloride (CAS No. 940929-33-9). Adherence to these procedures is critical
for ensuring personnel safety and regulatory compliance. SB-743921 hydrochloride is
classified as Acute Toxicity (Oral), Category 4, meaning it is harmful if swallowed.[1] The
toxicological properties of this compound have not been thoroughly investigated, warranting
careful handling at all times.[1]

Hazard and Safety Summary

Before handling, it is crucial to understand the hazards associated with SB-743921
hydrochloride. This information is summarized from its Safety Data Sheet (SDS).
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Hazard o Primary Route of
o GHS Code Description
Classification Exposure

Acute Toxicity (Oral),

H302 Harmful if swallowed. Ingestion
Category 4
Material may be
irritating to mucous ] i
) ) Inhalation, Skin/Eye
Irritant (Potential) - membranes, upper

) Contact
respiratory tract, eyes,

and skin.[1]

Personal Protective Equipment (PPE): All personnel handling SB-743921 hydrochloride must
wear appropriate PPE as outlined in Section 8 of the substance's SDS. This includes, but is not

limited to:

Chemical-resistant gloves (inspected prior to use)

Safety goggles or face shield

Laboratory coat

For powdered form or if aerosolization is possible, use a properly functioning chemical fume
hood.

Step-by-Step Disposal Protocol

Disposal of SB-743921 hydrochloride must be conducted in accordance with all applicable
local, state, and federal regulations. Under no circumstances should this chemical be disposed

of down the drain or in regular trash.[2]
Step 1: Waste Identification and Segregation
o Unused Product: Keep the compound in its original, clearly labeled container where possible.

o Contaminated Materials: Any materials that have come into contact with SB-743921
hydrochloride, including personal protective equipment (gloves, etc.), weigh boats, pipette
tips, and contaminated glassware, must be treated as hazardous waste.
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o Segregate this waste stream from other laboratory waste to avoid incompatible chemical
reactions.

Step 2: Waste Collection and Storage

o Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste
container. The container must be compatible with the chemical.

o For solutions, use a designated, sealed, and labeled waste container. Do not mix with other
solvent waste unless compatibility has been verified.

e The waste container label should clearly state "Hazardous Waste," "SB-743921
hydrochloride,” and list the associated hazards (e.g., "Acutely Toxic").

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory, away from incompatible materials. This area should be secure and under the
control of laboratory personnel.

Step 3: Arrange for Professional Disposal
e Disposal must be handled by a licensed professional waste disposal service.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup. Provide them with a complete and accurate description of the waste.

» Do not attempt to treat or neutralize the chemical waste in the lab unless it is part of a
documented and approved institutional procedure.

Step 4: Final Disposal Method

e The most common and recommended method for final disposal is high-temperature
incineration in a licensed and permitted hazardous waste incinerator.[3]

e This process must comply with EPA regulations, which require a destruction and removal
efficiency (DRE) of 99.99% for principal organic hazardous constituents.[4][5]

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of SB-
743921 hydrochloride and associated materials.

Waste Generated
(SB-743921 HClI or
Contaminated Material)

Unused/Raw Chemical?

Contaminated Labware
(Gloves, Glassware, etc.)?

y

Keep in Original Container
if possible. Label clearly.

Collect in a designated,
sealed hazardous waste container.

:

Label Container:
'Hazardous Waste'
'SB-743921 hydrochloride'
'Acutely Toxic'

Y

Store in secure
Satellite Accumulation Area

;

Contact Institutional EHS
for Waste Pickup

;

Licensed Waste Hauler
Transports to Permitted Facility

Final Disposal via
High-Temperature Incineration
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Click to download full resolution via product page
Caption: Disposal workflow for SB-743921 hydrochloride.
Emergency Procedures
In the event of a spill or exposure, follow these procedures immediately.
Spill Response:
¢ Notify all personnel in the immediate area and evacuate if necessary.
e Prevent access to the spill area.
« |f safe to do so, absorb the spill with an inert, non-combustible absorbent material.

o Collect the absorbent material and any contaminated soil or surfaces into a sealed container
for hazardous waste disposal.

» Notify your supervisor and institutional EHS office immediately.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids apart. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if symptoms occur.[1]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is
conscious. Seek immediate medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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